Cas no 57543-47-2 (2H-1-Benzopyran-3-carboxaldehyde,2-phenyl-)

• Product Name: 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl-
• CAS No: 57543-47-2
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 57154
• PubChem ID: 3044610
• Update Time: 2025-05-24

2H-1-Benzopyran-3-carboxaldehyde,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2H-1-benzopyran-3-carboxaldehyde
• 2-phenyl-2H-chromene-3-carbaldehyde
• 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl
• 2-phenyl-2h-1-benzopyran-3-carbaldehyde
• BRN 1572255
• SCHEMBL10600995
• 3-formyl-flav-3-ene
• 57543-47-2
• 2H-1-Benzopyran-3-carboxaldehyde, 2-phenyl-
• BCB04_000118
• DTXSID10973094
• ZBKURGXVANGNSK-UHFFFAOYSA-N
• 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl-

• Inchi： 1S/C16H12O2/c17-11-14-10-13-8-4-5-9-15(13)18-16(14)12-6-2-1-3-7-12/h1-11,16H
• InChI Key： ZBKURGXVANGNSK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C(C=O)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.08400
• Monoisotopic Mass: 236.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 408.2°Cat760mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.669
• PSA: 26.30000
• LogP: 3.40260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flav-3-enes

Additional information on 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl-

Recent Advances in the Study of 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl- (CAS: 57543-47-2) in Chemical Biology and Pharmaceutical Research

The compound 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl- (CAS: 57543-47-2) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its benzopyran core and phenyl substitution, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involving 57543-47-2 is its role as a building block for the synthesis of more complex heterocyclic compounds. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, enabling its broader application in drug design. Additionally, its structural features have been leveraged to create derivatives with enhanced biological activity, particularly in the context of anti-inflammatory and anticancer agents. These advancements highlight the compound's potential as a scaffold for the development of new therapeutic agents.

Recent pharmacological studies have investigated the biological activities of 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl- and its derivatives. Preliminary findings suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Furthermore, its interaction with specific cellular targets has been explored, revealing mechanisms that could be exploited for the development of targeted therapies. These insights are crucial for understanding the compound's mode of action and optimizing its therapeutic potential.

In addition to its pharmacological applications, 57543-47-2 has also been studied for its chemical properties and reactivity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its structure and stability under various conditions. These studies have provided valuable data on the compound's behavior in different environments, which is essential for its formulation and delivery in pharmaceutical products. The compound's stability and solubility profiles have been particularly scrutinized to ensure its suitability for clinical use.

Looking ahead, the continued exploration of 2H-1-Benzopyran-3-carboxaldehyde,2-phenyl- holds great promise for the field of medicinal chemistry. Future research directions may include the development of more potent derivatives, the investigation of its pharmacokinetics and toxicity profiles, and the exploration of its potential in combination therapies. As the understanding of this compound deepens, it is expected to play an increasingly important role in the discovery of new drugs and therapeutic strategies. The ongoing research efforts underscore the importance of 57543-47-2 as a valuable tool in chemical biology and pharmaceutical sciences.